N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine

• CAS RN: 15548-02-4
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• IUPAC Name: N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine
• InChI: InChI=1S/C15H21NO2/c1-3-15(10-5-4-9-14(15)16-17)12-7-6-8-13(11-12)18-2/h6-8,11,17H,3-5,9-10H2,1-2H3
• InChI Key: DXQBIKXUBNQJPG-UHFFFAOYSA-N
• SMILES: CCC1(CCCCC1=NO)C2=CC(=CC=C2)OC
• synonyms: 2-Ethyl-2-(3-methoxyphenyl)cyclohexanone oxime

Description

N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine, also known as MN-19, is a novel synthetic compound that has gained attention in the scientific community due to its potential use in various research applications.

Mechanism Of Action

N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine acts as a selective and potent sigma-1 receptor agonist, which leads to the modulation of various signaling pathways involved in cellular processes. Activation of the sigma-1 receptor has been shown to have neuroprotective effects, modulate calcium signaling, and regulate the release of neurotransmitters.

Biochemical And Physiological Effects

Studies have shown that N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine has various biochemical and physiological effects, including the modulation of neuronal excitability, the regulation of calcium signaling, and the inhibition of oxidative stress. N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages And Limitations For Lab Experiments

N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine has several advantages for lab experiments, including its high selectivity and potency for the sigma-1 receptor, its low toxicity, and its ability to cross the blood-brain barrier. However, N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine also has limitations, including its limited solubility in water and its relatively high cost compared to other research compounds.

Future Directions

There are several future directions for N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine research, including the development of more selective and potent sigma-1 receptor agonists, the investigation of the role of the sigma-1 receptor in various physiological processes, and the development of drugs that target the sigma-1 receptor for the treatment of various diseases, including neurodegenerative disorders and psychiatric disorders.
In conclusion, N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine is a novel synthetic compound that has potential applications in various scientific research areas. Its high selectivity and potency for the sigma-1 receptor make it a valuable tool for investigating the role of this receptor in various physiological processes and developing drugs that target this receptor. Further research is needed to fully understand the potential of N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine and to develop more selective and potent sigma-1 receptor agonists.

Synthesis Methods

N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine is synthesized through a multi-step process that involves the reaction of 3-methoxyphenylacetonitrile with 2-ethylcyclohexanone in the presence of a base, followed by the reduction of the resulting imine with hydroxylamine hydrochloride. The final product is obtained through a purification process that involves recrystallization.

Scientific Research Applications

N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine has potential applications in various scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various physiological processes, including pain perception, memory, and mood regulation. N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine has been used in studies to investigate the role of the sigma-1 receptor in these processes and to develop drugs that target this receptor.